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Compound of Interest

Compound Name:
2-(1-Methylpiperidin-3-yl)acetic

acid

Cat. No.: B179204 Get Quote

An In-depth Technical Guide to 2-(1-
Methylpiperidin-3-yl)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information for 2-(1-
Methylpiperidin-3-yl)acetic acid, a heterocyclic compound of interest in medicinal chemistry

and organic synthesis. Due to the limited publicly available data specific to this molecule, this

document also includes information on closely related piperidine acetic acid derivatives to offer

a broader context for its potential properties and applications.

Physicochemical Properties
Key identifiers and molecular properties for 2-(1-Methylpiperidin-3-yl)acetic acid are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b179204?utm_src=pdf-interest
https://www.benchchem.com/product/b179204?utm_src=pdf-body
https://www.benchchem.com/product/b179204?utm_src=pdf-body
https://www.benchchem.com/product/b179204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 169253-08-1 [1]

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

Appearance White solid [1]

Solubility

Soluble in water and some

organic solvents (e.g.,

alcohols, ethers)

[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(1-Methylpiperidin-3-yl)acetic acid are

not readily available in the public domain. However, a general synthetic approach for similar

piperidine acetic acid derivatives involves the alkylation of the corresponding piperidine. For

instance, the synthesis of 2-(3-Methylpiperidin-4-yl)acetic acid can be achieved via nucleophilic

substitution, reacting 3-methylpiperidine with chloroacetic acid under basic conditions.

A generalized synthetic workflow for such a reaction is depicted below.
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2-(1-Methylpiperidin-3-yl)acetic acid
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Caption: A potential synthetic pathway for 2-(1-Methylpiperidin-3-yl)acetic acid.

Biological Activity and Signaling Pathways
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There is a lack of specific information regarding the biological activity and associated signaling

pathways for 2-(1-Methylpiperidin-3-yl)acetic acid in the reviewed literature. However, the

broader class of piperidine derivatives is known to interact with various biological targets. For

example, some piperidine compounds are investigated for their potential as PROTAC

(Proteolysis Targeting Chimera) linkers, which are molecules that can be used to induce the

degradation of target proteins.

It is important to note that while acetic acid itself can act as a signaling molecule in certain

biological systems, such as in the quorum sensing system of Saccharomyces cerevisiae to

increase 2,3-butanediol production, there is no evidence to suggest that 2-(1-Methylpiperidin-
3-yl)acetic acid participates in similar pathways.

Applications
Based on its chemical structure, 2-(1-Methylpiperidin-3-yl)acetic acid is likely utilized as a

chemical intermediate in the synthesis of more complex molecules. It can serve as a building

block in drug discovery and development, particularly for creating libraries of compounds to be

screened for various biological activities. Additionally, derivatives of this compound could find

applications in the preparation of dyes and softeners.[1]

Safety Information
While specific safety data for 2-(1-Methylpiperidin-3-yl)acetic acid is not detailed, it should be

handled with the standard precautions for laboratory chemicals. It is advisable to prevent

contact with eyes, skin, and the respiratory tract. The compound should be stored away from

ignition sources and oxidizing agents. In case of accidental ingestion or inhalation, immediate

medical attention should be sought.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. The

information on synthesis and potential applications is based on general chemical principles and

data available for structurally related compounds, due to the limited specific data for 2-(1-
Methylpiperidin-3-yl)acetic acid. Researchers should consult original research articles and

safety data sheets before any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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